N-[(isobutylamino)carbonothioyl]-3-nitrobenzamide

• IUPAC Name: N-(2-methylpropylcarbamothioyl)-3-nitrobenzamide
• InChI: InChI=1S/C12H15N3O3S/c1-8(2)7-13-12(19)14-11(16)9-4-3-5-10(6-9)15(17)18/h3-6,8H,7H2,1-2H3,(H2,13,14,16,19)
• InChI Key: YZIFMAWJESZQSY-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC(=S)NC(=O)C1=CC(=CC=C1)[N+](=O)[O-]
• Molecular Formula: C12H15N3O3S
• Molecular Weight: 281.33 g/mol

Description

“N-[(isobutylamino)carbonothioyl]-3-nitrobenzamide” is a complex organic compound. It contains an isobutylamino group, a carbonothioyl group, and a 3-nitrobenzamide group.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its constituent groups. The isobutylamino and carbonothioyl groups would likely be connected to the nitrogen atom of the 3-nitrobenzamide group.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on the reactivity of its constituent groups. The isobutylamino group could potentially undergo reactions typical of amines, while the carbonothioyl and 3-nitrobenzamide groups could participate in reactions typical of carbonyl compounds and nitro compounds, respectively.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, its solubility could be affected by the polar nitro group and the nonpolar isobutyl group.

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its structure and the specific context in which it is used. For example, if this compound were used as a drug, its mechanism of action could involve interactions with specific proteins or enzymes in the body.

Future Directions

The future research directions for this compound could involve studying its synthesis, properties, and potential applications. For example, it could be investigated for use in pharmaceuticals, materials science, or other fields.